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Compound of Interest

Compound Name:
2-(3-Aminopiperidin-1-

yl)benzonitrile

CAS No.: 1248981-76-1

Cat. No.: B1524108

Get Quote

An In-Depth Technical Guide to 17-Cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6α-

(isoquinoline-3'-carboxamido)morphinan (NAQ)

CAS Number: 1353254-17-7

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the novel mu-opioid receptor

(MOR) partial agonist, 17-cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6α-(isoquinoline-3'-

carboxamido)morphinan (NAQ), corresponding to CAS number 1353254-17-7. NAQ has

emerged as a promising candidate for the treatment of opioid use disorder (OUD) due to its

unique pharmacological profile. It exhibits high binding affinity and selectivity for the MOR,

acting as a low-efficacy partial agonist. This profile suggests that NAQ may be effective in

mitigating opioid withdrawal symptoms and reducing drug cravings, while presenting a lower

risk of abuse and respiratory depression compared to full MOR agonists. This document details

the synthesis, physicochemical properties, mechanism of action, in vitro and in vivo

pharmacology, and pharmacokinetic profile of NAQ. Furthermore, it provides detailed protocols
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for key experimental assays relevant to its characterization, intended to equip researchers with

the necessary information to conduct further studies.

Introduction
The opioid crisis remains a significant public health challenge, necessitating the development

of safer and more effective medications for opioid use disorder (OUD). Current treatments,

such as methadone, buprenorphine, and naltrexone, have limitations, including the potential for

diversion, significant side effects, and suboptimal patient adherence. NAQ (17-

cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6α-(isoquinoline-3'-carboxamido)morphinan) is

a novel chemical entity identified through structure-activity relationship (SAR) studies aimed at

developing potent and selective MOR modulators.[1][2][3] Its designation as a low-efficacy

partial agonist at the MOR suggests a promising therapeutic window, potentially offering the

benefits of buprenorphine with an improved safety profile.[4][5]

Physicochemical Properties
A thorough understanding of the physicochemical properties of a drug candidate is

fundamental for formulation development and predicting its in vivo behavior.

Property Value Source

CAS Number 1353254-17-7 N/A

Chemical Name

17-cyclopropylmethyl-3,14β-

dihydroxy-4,5α-epoxy-6α-

(isoquinoline-3'-

carboxamido)morphinan

[1][2]

Molecular Formula C30H31N3O4 Inferred

Molecular Weight 513.6 g/mol Inferred

Appearance Not specified in literature N/A

Solubility Not specified in literature N/A

Stability Not specified in literature N/A
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Synthesis and Characterization
The synthesis of NAQ is based on the modification of the naltrexone scaffold. A detailed, step-

by-step synthesis protocol is outlined below, based on descriptions in the scientific literature.[1]

[2]

Synthetic Pathway Overview

Naltrexone 6-amino-naltrexamineMulti-step synthesis
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Start Prepare cell membranes
expressing MOR

Set up assay plate:
- Membranes

- [³H]DAMGO (Radioligand)
- Varying concentrations of NAQ

Incubate at room temperature Rapidly filter through
GF/C filters

Wash filters to remove
unbound radioligand

Measure bound radioactivity
using scintillation counting

Analyze data to
determine IC₅₀ and Ki End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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